Cas no 1361834-38-9 (2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol)
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
-
- Inchi: 1S/C9H9F5N2O/c10-8(11)5-1-4(3-17)16-6(2-15)7(5)9(12,13)14/h1,8,17H,2-3,15H2
- InChI Key: BZTLEOZIHBSLPK-UHFFFAOYSA-N
- SMILES: FC(C1C(CN)=NC(CO)=CC=1C(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 248
- XLogP3: 0.4
- Topological Polar Surface Area: 59.1
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000424-500mg |
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol |
1361834-38-9 | 97% | 500mg |
$970.20 | 2022-03-01 | |
| Alichem | A022000424-1g |
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol |
1361834-38-9 | 97% | 1g |
$1,629.60 | 2022-03-01 |
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
Introduction to 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1361834-38-9)
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1361834-38-9, belongs to a class of pyridine derivatives that are known for their versatile biological activities. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and an amine functional group, make it a promising candidate for further exploration in drug discovery and development.
The compound's molecular structure consists of a pyridine core substituted with an aminomethyl group at the 2-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 3-position, with a hydroxymethyl group at the 6-position. This unique arrangement of functional groups imparts distinct chemical properties that could be exploited for therapeutic applications. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceuticals.
In recent years, there has been growing interest in fluorinated pyridines due to their potential as bioactive scaffolds. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aminomethyl group in 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol provides a site for further chemical modification, allowing researchers to tailor the molecule's properties for specific biological targets.
One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of multiple reactive sites—such as the hydroxymethyl and amine groups—makes it an attractive building block for medicinal chemists. By leveraging these functional groups, researchers can design novel molecules with enhanced potency and selectivity. This approach is particularly relevant in the context of developing next-generation therapeutics that address unmet medical needs.
Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies suggest that these compounds can interact strongly with biological targets due to their ability to mimic hydrophobic pockets and form hydrogen bonds. The difluoromethyl and trifluoromethyl groups, in particular, have been shown to improve binding affinity by increasing lipophilicity and reducing metabolic susceptibility. These findings align with experimental observations that have demonstrated the efficacy of fluorinated analogs in preclinical studies.
The pharmaceutical industry has been actively exploring fluorinated pyridines for their potential therapeutic applications. Several clinical trials have investigated compounds derived from similar structural motifs, with promising results in treating various diseases. For instance, fluorinated pyridines have shown promise in oncology, where they exhibit inhibitory effects on key enzymes involved in cancer cell proliferation. Additionally, they have been explored for their antimicrobial properties, particularly against drug-resistant strains of bacteria.
The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated substituents requires careful control over reaction conditions to ensure high yields and purity. However, modern synthetic methodologies have made significant strides in facilitating such transformations, making it increasingly feasible to produce complex fluorinated molecules on a scalable basis.
In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1361834-38-9) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As computational and synthetic chemistry continue to advance, we can expect to see more innovative applications of this compound and its derivatives in addressing critical medical challenges.
1361834-38-9 (2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)